

Technical Support Center: Navigating the Solubility Challenges of Azetidine Free Bases

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *N*-cyclobutylazetidin-3-amine

Cat. No.: B13181049

[Get Quote](#)

Welcome to the technical support center dedicated to addressing the solubility challenges frequently encountered with azetidine free bases in research and development. This guide is designed to provide researchers, scientists, and drug development professionals with practical, in-depth solutions to overcome these hurdles. Our approach is rooted in a deep understanding of the physicochemical principles governing solubility and is supported by field-proven experimental protocols.

Frequently Asked Questions (FAQs)

Here, we address some of the most common initial questions regarding the solubility of azetidine free bases.

Q1: My substituted azetidine free base shows poor solubility in aqueous buffers. Isn't the parent azetidine ring water-miscible?

A1: While the parent azetidine is indeed miscible with water, the solubility of substituted azetidine derivatives is highly dependent on the physicochemical properties of their functional groups. As substituents are added to the azetidine core, particularly lipophilic moieties, the overall lipophilicity of the molecule can increase significantly, leading to a decrease in aqueous

solubility. This is a common challenge in drug discovery, where structural modifications to enhance potency can inadvertently lead to poor solubility.

Q2: What are the key factors I should consider when trying to dissolve my azetidine free base?

A2: Several factors influence solubility.^{[1][2][3]} The primary ones to consider for your azetidine compound are:

- pH of the medium: Azetidines are basic compounds. Their solubility is highly pH-dependent and generally increases in acidic conditions where the azetidine nitrogen can be protonated to form a more soluble salt.
- Solid-state properties: The crystalline form of your compound can significantly impact its solubility. Different polymorphs of the same compound can have different solubilities.
- Temperature: For most solid solutes, solubility increases with temperature. However, the effect can vary.
- Molecular size and structure: Larger molecules and those with high lipophilicity tend to be less soluble in aqueous solutions.

Q3: Is it always necessary to improve the solubility of my azetidine free base for early-stage in vitro assays?

A3: For many in vitro assays, especially initial high-throughput screening, using a co-solvent like dimethyl sulfoxide (DMSO) is a common practice to solubilize compounds. However, it is crucial to be aware of the potential for your compound to precipitate when the DMSO stock is diluted into the aqueous assay buffer. This can lead to inaccurate results. Therefore, assessing the kinetic solubility of your compound under assay conditions is highly recommended. For later-stage studies, including cell-based assays and in vivo experiments, addressing poor aqueous solubility is often critical for obtaining reliable and translatable data.

Troubleshooting Guide: Enhancing the Solubility of Azetidine Free Bases

This section provides a more in-depth, systematic approach to tackling solubility issues with your azetidine free base.

Initial Assessment: Understanding the Problem

Before attempting to improve the solubility of your compound, it's essential to quantify the problem. This involves determining the kinetic and thermodynamic solubility of your azetidine free base.

Q4: How do I determine the solubility of my azetidine free base?

A4: There are two primary types of solubility measurements relevant to drug discovery: kinetic and thermodynamic solubility.

- **Kinetic Solubility:** This measures the concentration of a compound that remains in solution after a DMSO stock solution is diluted into an aqueous buffer and allowed to equilibrate for a short period. It's a high-throughput method that simulates the conditions of many in vitro assays.[\[4\]](#)[\[5\]](#)[\[6\]](#)[\[7\]](#)
- **Thermodynamic Solubility:** This is the true equilibrium solubility of the solid compound in a given solvent. It is determined by adding an excess of the solid compound to the solvent and allowing it to equilibrate over a longer period (typically 24-48 hours).

Experimental Protocol: Kinetic Solubility Assay

This protocol outlines a general procedure for determining the kinetic solubility of an azetidine free base using a plate-based method with HPLC-UV analysis.

Materials:

- Azetidine free base
- Dimethyl sulfoxide (DMSO)
- Phosphate-buffered saline (PBS), pH 7.4
- 96-well microplate
- Plate shaker
- Centrifuge with a plate rotor

- HPLC system with a UV detector

Procedure:

- Prepare a stock solution: Dissolve the azetidine free base in DMSO to a final concentration of 10 mM.
- Serial Dilutions: In the 96-well plate, perform serial dilutions of the stock solution in DMSO.
- Dilution in Aqueous Buffer: Add a small volume of each DMSO solution (e.g., 2 μ L) to a larger volume of PBS (e.g., 198 μ L) in another 96-well plate. This will result in a final DMSO concentration of 1%.
- Equilibration: Seal the plate and shake it at room temperature for 2 hours.
- Centrifugation: Centrifuge the plate at high speed (e.g., 4000 rpm) for 20 minutes to pellet any precipitated compound.
- Sample Collection: Carefully transfer the supernatant to a clean plate for analysis.
- Quantification: Analyze the concentration of the dissolved compound in the supernatant by HPLC-UV. Create a calibration curve using known concentrations of the compound.
- Determination of Solubility: The kinetic solubility is the highest concentration at which the compound remains fully dissolved.

Strategy 1: Salt Formation

For basic compounds like azetidine free bases, salt formation is often the most effective and straightforward strategy to significantly increase aqueous solubility.[\[8\]](#)[\[9\]](#)[\[10\]](#)

Q5: How does salt formation increase the solubility of my azetidine free base?

A5: Azetidine free bases are typically weak bases. By reacting the basic nitrogen of the azetidine ring with an acid, you form a salt. This salt is an ionic compound that is generally more polar and has a higher affinity for water molecules than the neutral free base, leading to increased aqueous solubility.

Q6: Which counter-ion should I choose for my azetidine free base?

A6: The choice of counter-ion is critical and can impact not only solubility but also stability, hygroscopicity, and crystallinity. For basic drugs, common pharmaceutically acceptable counter-ions include:

- Hydrochloride (HCl): Often a first choice due to its strong acidity, which ensures salt formation with most bases, and its small size.[\[11\]](#)
- Mesylate (methanesulfonate): Another common choice that can offer good solubility and crystalline properties.
- Sulfate: Can also be effective but may lead to more hygroscopic salts.
- Tosylate (p-toluenesulfonate): A larger counter-ion that can sometimes yield less soluble but more crystalline and stable salts.
- Amino acids: Can be used as counter-ions and may offer advantages in terms of biocompatibility.[\[12\]](#)

A salt screening study is the best approach to identify the optimal counter-ion for your specific azetidine derivative.

Experimental Protocol: Small-Scale Salt Screening

This protocol describes a method for screening different counter-ions to identify a suitable salt form for your azetidine free base.

Materials:

- Azetidine free base
- A selection of acids (e.g., hydrochloric acid, methanesulfonic acid, sulfuric acid, p-toluenesulfonic acid) as solutions in a suitable solvent (e.g., 1M in isopropanol or dioxane).
- A variety of solvents (e.g., isopropanol, ethanol, acetone, acetonitrile, ethyl acetate).
- Small glass vials with caps.

- Stir plate and stir bars.


Procedure:

- Dissolve the Free Base: In separate vials, dissolve a known amount of your azetidine free base in a small volume of each of the selected solvents. Aim for a relatively concentrated solution.
- Add the Acid: To each vial, add a stoichiometric amount (e.g., 1.05 equivalents) of one of the acid solutions.
- Stir and Observe: Stir the mixtures at room temperature and observe for precipitate formation. If no precipitate forms, you can try cooling the solution or adding an anti-solvent (a solvent in which the salt is expected to be insoluble, like diethyl ether).
- Isolate the Solid: If a solid forms, isolate it by filtration or centrifugation.
- Dry the Solid: Dry the isolated solid under vacuum.
- Characterize the Solid: Analyze the resulting solid to confirm salt formation and assess its properties. Key characterization techniques include:
 - X-Ray Powder Diffraction (XRPD): To determine if the solid is crystalline.
 - Differential Scanning Calorimetry (DSC): To determine the melting point and assess thermal stability.
 - Thermogravimetric Analysis (TGA): To assess thermal stability and identify the presence of solvates.
 - Hygroscopicity testing: To determine the tendency of the salt to absorb moisture from the air.
 - Solubility testing: Determine the aqueous solubility of the new salt form.

Data Presentation: Comparison of Azetidine Salt Properties

Salt Form	Crystalline? (XRPD)	Melting Point (°C)	Hygroscopicity (Weight gain at 80% RH)	Aqueous Solubility (mg/mL)
Free Base	Yes	125	< 0.1%	0.05
Hydrochloride	Yes	180 (decomposes)	2.5%	15
Mesylate	Yes	165	0.5%	25
Tosylate	Yes	190	< 0.2%	5

Diagram: Salt Formation Workflow

[Click to download full resolution via product page](#)

Caption: A typical workflow for salt screening and characterization.

Strategy 2: Co-crystallization

If your azetidine free base is not ionizable or if salt formation does not yield a form with the desired properties, co-crystallization is an excellent alternative.[\[13\]](#)[\[14\]](#)[\[15\]](#)

Q7: What are co-crystals and how can they improve the solubility of my azetidine free base?

A7: A co-crystal is a multi-component crystalline material where the active pharmaceutical ingredient (API) and a co-former (a benign molecule) are present in a stoichiometric ratio and are held together by non-covalent interactions, such as hydrogen bonds. By selecting an appropriate co-former, you can disrupt the crystal lattice of the API and form a new crystalline structure with more favorable interactions with water, leading to improved solubility and dissolution rate.

Q8: How do I select a co-former for my azetidine free base?

A8: Co-former selection is a critical step and can be guided by several principles:

- **Supramolecular Synthon Approach:** Look for co-formers that have functional groups capable of forming robust hydrogen bonds with the functional groups on your azetidine derivative. For an azetidine, which has a hydrogen bond acceptor (the nitrogen), you might look for co-formers that are good hydrogen bond donors, such as carboxylic acids or phenols.
- **Hansen Solubility Parameters:** Co-formers with similar Hansen solubility parameters to the API are more likely to form co-crystals.
- **Trial and Error (Screening):** The most practical approach is to screen a library of pharmaceutically acceptable co-formers (often from the GRAS - Generally Recognized as Safe - list).

Experimental Protocol: Co-crystal Screening by Slurry Crystallization

This protocol describes a common method for screening co-formers.[\[3\]](#)[\[4\]](#)[\[5\]](#)

Materials:

- Azetidine free base
- A library of potential co-formers (e.g., benzoic acid, succinic acid, nicotinamide)

- A suitable solvent (one in which both the API and co-former are sparingly soluble)
- Small glass vials with caps
- Stir plate and stir bars

Procedure:

- **Prepare a Slurry:** In a vial, add your azetidine free base and a stoichiometric amount (e.g., 1:1 molar ratio) of a co-former.
- **Add Solvent:** Add a small amount of the chosen solvent, just enough to create a stirrable slurry.
- **Equilibrate:** Seal the vial and stir the slurry at room temperature for an extended period (e.g., 24-72 hours).
- **Isolate the Solid:** Isolate the solid by filtration.
- **Dry the Solid:** Dry the isolated solid.
- **Analyze the Solid:** Use XRPD to analyze the solid. A new diffraction pattern that is different from the patterns of the starting materials indicates the formation of a new crystalline phase, potentially a co-crystal. Further characterization (DSC, TGA, single-crystal X-ray diffraction) is needed to confirm co-crystal formation and determine its properties.

Strategy 3: Use of Solubility-Enhancing Excipients

If salt formation or co-crystallization is not feasible or does not provide the desired level of solubility enhancement, various excipients can be employed.

Q9: What is an amorphous solid dispersion and how can it help with the solubility of my azetidine free base?

A9: An amorphous solid dispersion (ASD) is a formulation where the API is dispersed in a polymer matrix in an amorphous (non-crystalline) state. The amorphous form of a drug is in a higher energy state than its crystalline form, which leads to a significant increase in its apparent

solubility. The polymer is crucial for stabilizing the amorphous form and preventing it from recrystallizing.

Common Polymers for ASDs:

- Polyvinylpyrrolidone (PVP)
- Hydroxypropyl methylcellulose (HPMC)
- Hydroxypropyl methylcellulose acetate succinate (HPMC-AS)

Preparation of ASDs:


- Spray Drying: A solution of the API and polymer is sprayed into a hot gas stream, which rapidly evaporates the solvent, leaving the API dispersed in the polymer.[\[9\]](#)[\[16\]](#)[\[17\]](#)[\[18\]](#)
- Hot-Melt Extrusion: A mixture of the API and polymer is heated and extruded to form a solid dispersion.

Q10: Can surfactants or cyclodextrins be used to solubilize my azetidine free base?

A10: Yes, both surfactants and cyclodextrins are effective solubilizing agents.

- Surfactants: These are amphiphilic molecules that can form micelles in aqueous solutions. The hydrophobic core of the micelle can encapsulate a poorly soluble drug, thereby increasing its concentration in the aqueous phase. Polysorbate 80 is a commonly used non-ionic surfactant.[\[6\]](#)[\[15\]](#)[\[19\]](#)[\[20\]](#)
- Cyclodextrins: These are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can form inclusion complexes with poorly soluble drugs, where the drug molecule is encapsulated within the cyclodextrin cavity, increasing its apparent solubility. Hydroxypropyl- β -cyclodextrin (HP- β -CD) is a frequently used derivative.[\[2\]](#)[\[10\]](#)[\[18\]](#)[\[21\]](#)[\[22\]](#)

Diagram: Solubility Enhancement Strategies



[Click to download full resolution via product page](#)

Caption: Overview of key strategies for enhancing the solubility of azetidine free bases.

Analytical Methods

Accurate quantification of your dissolved azetidine compound is essential for all solubility studies.

Q11: What is a reliable method for quantifying my dissolved azetidine compound in solubility assays?

A11: High-Performance Liquid Chromatography with UV detection (HPLC-UV) is the most common and reliable method for this purpose. It offers good sensitivity, specificity, and a wide dynamic range.

Experimental Protocol: General HPLC-UV Method for Azetidine Quantification

This is a starting point for developing a specific method for your compound. Method development and validation are crucial.

Instrumentation:

- HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis detector.

Chromatographic Conditions (Example):

- Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 μ m particle size).
- Mobile Phase A: 0.1% Formic acid in water.
- Mobile Phase B: 0.1% Formic acid in acetonitrile.
- Gradient: Start with a low percentage of Mobile Phase B (e.g., 5%) and ramp up to a high percentage (e.g., 95%) over several minutes to elute your compound.
- Flow Rate: 1.0 mL/min.
- Column Temperature: 30 °C.
- Injection Volume: 10 μ L.
- Detection Wavelength: The wavelength of maximum absorbance for your azetidine compound, determined by a UV scan.

Sample Preparation:

- Calibration Standards: Prepare a series of known concentrations of your azetidine free base in a suitable solvent (e.g., 50:50 acetonitrile:water) to create a calibration curve.
- Solubility Samples: The supernatant collected from your solubility experiments may need to be diluted with the mobile phase to fall within the range of your calibration curve.

Analysis:

- Inject the calibration standards to generate a calibration curve (peak area vs. concentration).
- Inject the diluted solubility samples.
- Use the calibration curve to determine the concentration of your azetidine compound in the solubility samples.

This technical support guide provides a comprehensive overview of the common solubility issues encountered with azetidine free bases and offers a range of practical strategies to address them. By systematically assessing the problem and applying the appropriate

techniques, researchers can successfully overcome these challenges and advance their drug discovery programs.

References

- Ascendia Pharmaceutical Solutions. (2021, July 5). 4 Factors Affecting Solubility of Drugs. Retrieved from [\[Link\]](#)
- Cheekatla, S. R., et al. (2026, January 5). Azetidines in medicinal chemistry: emerging applications and approved drugs. PubMed. Retrieved from [\[Link\]](#)
- Crystal 16. (2023, June 7). How to salt screen using the Crystal 16. Retrieved from [\[Link\]](#)
- Davis, J. L. (2022, October 1). Experimental Examination of Solubility and Lipophilicity as Pharmaceutically Relevant Points of Novel Bioactive Hybrid Compounds. PMC. Retrieved from [\[Link\]](#)
- Gavan, A., et al. (2019, December 10). Screening and Formulating Drugs as Salts to Improve API Performance. Pharmaceutical Technology. Retrieved from [\[Link\]](#)
- Google Patents. (n.d.). US20100204470A1 - method for salt preparation.
- International Journal of Scientific Research & Technology. (n.d.). Co-Crystallization as a Strategy for Solubility Enhancement: Design, Development, and Pharmaceutical Applications. Retrieved from [\[Link\]](#)
- Inventiva Pharma. (n.d.). Solubility Toolbox for Successful Design of Drug Candidates. Retrieved from [\[Link\]](#)
- KiloMentor. (2017, March 11). Preparation of Pharmaceutical Salts. Retrieved from [\[Link\]](#)
- Madusanka, N., et al. (2018, August 10). Creating Cocrystals: A Review of Pharmaceutical Cocrystal Preparation Routes and Applications. Crystal Growth & Design. Retrieved from [\[Link\]](#)
- MDPI. (n.d.). Aqueous Solution Spray Drying Preparations of Binary Amorphous Solid Dispersions. Retrieved from [\[Link\]](#)

- MDPI. (n.d.). Cyclodextrins: Advances in Chemistry, Toxicology, and Multifaceted Applications. Retrieved from [[Link](#)]
- MDPI. (n.d.). Systematic Review of HPLC Methods Using UV Detection for Quantification of Vitamin E in Human Plasma. Retrieved from [[Link](#)]
- Mughal, H., & Szostak, M. (2021, March 24). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. RSC Publishing. Retrieved from [[Link](#)]
- National Center for Biotechnology Information. (n.d.). Pharmaceutical Co-Crystallization: Regulatory Aspects, Design, Characterization, and Applications. Retrieved from [[Link](#)]
- Online Learning College. (2022, August 3). Preparation Of Salts: Key Reactions For Creating Salts. Retrieved from [[Link](#)]
- Organic Process Research & Development. (n.d.). Salt Selection and Optimisation Procedures for Pharmaceutical New Chemical Entities. Retrieved from [[Link](#)]
- Pharmaceutical Technology. (n.d.). Salt Selection in Drug Development. Retrieved from [[Link](#)]
- PubMed. (n.d.). Salt screening and characterization for poorly soluble, weak basic compounds: case study albendazole. Retrieved from [[Link](#)]
- ResearchGate. (2025, August 6). An evaluation of salt screening methodologies. Retrieved from [[Link](#)]
- ResearchGate. (2025, August 6). Use of Amino Acids as Counterions Improves the Solubility of the BCS II Model Drug, Indomethacin. Retrieved from [[Link](#)]
- Sciforum. (n.d.). The Journey Towards Solubility Assessment of Small Molecules Using HPLC-DAD. Retrieved from [[Link](#)]
- Sharpless, K. B., et al. (n.d.). Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. Angewandte Chemie. Retrieved from [[Link](#)]

- Surov, A. O., et al. (n.d.). Cocrystals by Design: A Rational Coformer Selection Approach for Tackling the API Problems. MDPI. Retrieved from [\[Link\]](#)
- Thakur, R., et al. (2020, April 25). The effect of polysorbate 20 and polysorbate 80 on the solubility of quercetin. PMC. Retrieved from [\[Link\]](#)
- Triclinic Labs. (n.d.). Cocrystal Screening, Selection, Formulation at Triclinic Labs. Retrieved from [\[Link\]](#)
- Upperton Pharma Solutions. (n.d.). Formulating Spray Dried Dispersions into Tablets - SDDs. Retrieved from [\[Link\]](#)
- Veranova. (n.d.). Polymorph, Salt & Cocrystal Screening. Retrieved from [\[Link\]](#)
- Wang, J., et al. (2020, December 22). Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors. Journal of Medicinal Chemistry. Retrieved from [\[Link\]](#)
- Wikipedia. (n.d.). Azetidine. Retrieved from [\[Link\]](#)
- Zhang, Y., et al. (2026, February 1). Strain-Release Asymmetric Multicomponent Reaction to Access Diverse N- α -Bisaryl-C3-quaternary Azetidines. Organic Letters. Retrieved from [\[Link\]](#)
- Zhang, Z., et al. (2022, November 30). New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks. NIH. Retrieved from [\[Link\]](#)
- Zhou, H., et al. (2020, December 22). Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors. NIH. Retrieved from [\[Link\]](#)
- Zu'aimah Barikah, K. (2018). Traditional and Novel Methods for Cocrystal Formation: A Mini Review. Systematic Reviews in Pharmacy. Retrieved from [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. crystallizationsystems.com](https://crystallizationsystems.com) [crystallizationsystems.com]
- [2. veranova.com](https://veranova.com) [veranova.com]
- [3. pubs.acs.org](https://pubs.acs.org) [pubs.acs.org]
- [4. mdpi.com](https://mdpi.com) [mdpi.com]
- [5. sysrevpharm.org](https://sysrevpharm.org) [sysrevpharm.org]
- [6. The effect of polysorbate 20 and polysorbate 80 on the solubility of quercetin - PMC](#) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/100000000/)]
- [7. KiloMentor: Preparation of Pharmaceutical Salts](https://kilomentor.blogspot.com) [kilomentor.blogspot.com]
- [8. researchgate.net](https://researchgate.net) [researchgate.net]
- [9. upperton.com](https://upperton.com) [upperton.com]
- [10. pubs.acs.org](https://pubs.acs.org) [pubs.acs.org]
- [11. pharmoutsourcing.com](https://pharmoutsourcing.com) [pharmoutsourcing.com]
- [12. researchgate.net](https://researchgate.net) [researchgate.net]
- [13. Cocrystal Screening, Selection, Formulation at Triclinic Labs](https://tricliniclabs.com) [tricliniclabs.com]
- [14. Cocrystals by Design: A Rational Coformer Selection Approach for Tackling the API Problems - PMC](#) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/100000000/)]
- [15. US8637569B2 - Methods of increasing solubility of poorly soluble compounds and methods of making and using formulations of such compounds - Google Patents](#) [[patents.google.com](https://patents.google.com/patent/US8637569B2)]
- [16. mdpi.com](https://mdpi.com) [mdpi.com]
- [17. youtube.com](https://youtube.com) [youtube.com]
- [18. WO2024056773A1 - Spray-dried amorphous solid dispersions and method for preparation - Google Patents](#) [[patents.google.com](https://patents.google.com/patent/WO2024056773A1)]
- [19. researchgate.net](https://researchgate.net) [researchgate.net]
- [20. americanpharmaceuticalreview.com](https://americanpharmaceuticalreview.com) [americanpharmaceuticalreview.com]
- [21. sciforum.net](https://sciforum.net) [sciforum.net]
- [22. researchgate.net](https://researchgate.net) [researchgate.net]

- To cite this document: BenchChem. [Technical Support Center: Navigating the Solubility Challenges of Azetidine Free Bases]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b13181049/docs#technical-support-center-navigating-the-solubility-challenges-of-azetidine-free-bases\]](https://www.benchchem.com/product/b13181049/docs#technical-support-center-navigating-the-solubility-challenges-of-azetidine-free-bases)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)